Procaterol hydrochloride hemihydrate
Procaterol hydrochloride hemihydrate
A long-acting beta-2-adrenergic receptor agonist.
Brand Name:
Vulcanchem
CAS No.:
81262-93-3
VCID:
VC21164067
InChI:
InChI=1S/2C16H22N2O3.2ClH.H2O/c2*1-4-12(17-9(2)3)16(21)11-5-7-13(19)15-10(11)6-8-14(20)18-15;;;/h2*5-9,12,16-17,19,21H,4H2,1-3H3,(H,18,20);2*1H;1H2/t2*12-,16+;;;/m11.../s1
SMILES:
CCC(C(C1=C2C=CC(=O)NC2=C(C=C1)O)O)NC(C)C.O.Cl
Molecular Formula:
C32H48Cl2N4O7
Molecular Weight:
671.6 g/mol
Procaterol hydrochloride hemihydrate
CAS No.: 81262-93-3
Cat. No.: VC21164067
Molecular Formula: C32H48Cl2N4O7
Molecular Weight: 671.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | A long-acting beta-2-adrenergic receptor agonist. |
|---|---|
| CAS No. | 81262-93-3 |
| Molecular Formula | C32H48Cl2N4O7 |
| Molecular Weight | 671.6 g/mol |
| IUPAC Name | 8-hydroxy-5-[(1S,2R)-1-hydroxy-2-(propan-2-ylamino)butyl]-1H-quinolin-2-one;hydrate;dihydrochloride |
| Standard InChI | InChI=1S/2C16H22N2O3.2ClH.H2O/c2*1-4-12(17-9(2)3)16(21)11-5-7-13(19)15-10(11)6-8-14(20)18-15;;;/h2*5-9,12,16-17,19,21H,4H2,1-3H3,(H,18,20);2*1H;1H2/t2*12-,16+;;;/m11.../s1 |
| Standard InChI Key | RZKAQAPBCFPJTK-GOPHCVLGSA-N |
| Isomeric SMILES | CC[C@H]([C@H](C1=C2C=CC(=O)NC2=C(C=C1)O)O)NC(C)C.CC[C@H]([C@H](C1=C2C=CC(=O)NC2=C(C=C1)O)O)NC(C)C.O.Cl.Cl |
| SMILES | CCC(C(C1=C2C=CC(=O)NC2=C(C=C1)O)O)NC(C)C.O.Cl |
| Canonical SMILES | CCC(C(C1=C2C=CC(=O)NC2=C(C=C1)O)O)NC(C)C.CCC(C(C1=C2C=CC(=O)NC2=C(C=C1)O)O)NC(C)C.O.Cl.Cl |
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